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Compound of Interest

2-(Benzyloxy)-4-
Compound Name:
methylbenzaldehyde

cat. No.: B2972291

An In-Depth Technical Guide to the Core Structural Features of 2-(Benzyloxy)-4-
methylbenzaldehyde

Abstract

2-(Benzyloxy)-4-methylbenzaldehyde is a substituted aromatic aldehyde of significant
interest in synthetic organic chemistry and drug discovery. Its molecular architecture,
characterized by the spatial and electronic interplay between an aldehyde, a bulky benzyloxy
ether, and a methyl group, imparts a unique reactivity profile. This guide provides an in-depth
analysis of its core structural features. We will dissect the molecule's stereoelectronic
properties, offer detailed protocols for its synthesis and characterization, and present its
spectroscopic signature through a comparative analysis with structurally related analogs. This
document is intended for researchers, scientists, and drug development professionals seeking
to leverage this versatile building block in their work.

Molecular Overview and Physicochemical
Properties

2-(Benzyloxy)-4-methylbenzaldehyde (CAS No. 154478-35-0) is a trifunctional aromatic
compound.[1] Its structure is built upon a benzaldehyde core, substituted at the C2 (ortho)
position with a benzyloxy group (-OCHzPh) and at the C4 (para) position with a methyl group (-
CHs).
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The molecule's overall properties are a direct consequence of the synergy between its
constituent parts. The aldehyde group is the primary center of reactivity for nucleophilic addition
and condensation reactions. The benzyloxy group acts as a sterically demanding, electron-
donating (by resonance) protecting group for a phenol. The methyl group, also electron-
donating (by hyperconjugation and induction), further modulates the electronic character of the
aromatic ring.

A logical diagram illustrating the key functional regions of the molecule is presented below.
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2-(Benzyloxy)-4-methylbenzaldehyde
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Net effect: Increased electron density
on the ring reduces aldehyde electrophilicity.
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Combine Reactants
(2-hydroxy-4-methylbenzaldehyde,
K2COs3, Benzyl Bromide in DMF)

Heat and Stir Overnight
(70-80°C)

Cool, Dilute with Water,
and Extract with EtOAc

Wash Organic Layer
(Water, Brine)

Dry over MgSOa
and Concentrate

:

Purify
(Recrystallization or Chromatography)

Pure 2-(Benzyloxy)-4-methylbenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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